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Compound of Interest

Compound Name: Diethyl cyanophosphonate

Cat. No.: B031142 Get Quote

An In-depth Technical Guide to Diethyl
Cyanophosphonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of diethyl cyanophosphonate (DEPC), a versatile reagent in organic synthesis.

The information is curated for researchers, scientists, and professionals in drug development,

with a focus on data presentation, experimental protocols, and logical visualizations to facilitate

its application in a laboratory setting.

Core Physical and Chemical Properties
Diethyl cyanophosphonate, also known by synonyms such as Cyanophosphonic acid diethyl

ester and Diethyl phosphorocyanidate, is a valuable organophosphorus compound.[1][2][3] It is

recognized for its role as a phosphorus-containing building block in the synthesis of

phosphonates and phosphonamides.[1]

Table 1: Physical Properties of Diethyl Cyanophosphonate
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Property Value Source(s)

Appearance Clear, colorless to yellow liquid [1][4][5]

Molecular Formula C₅H₁₀NO₃P [1][3][4][6][7]

Molecular Weight 163.11 g/mol [1][3][4][6][8]

Boiling Point

90°C at 11 mmHg104-105°C

at 19 mmHg104-105°C at 20

mmHg104-105°C at 25 hPa

[4][5][8][9][10][11]

Density
1.075 g/mL at 25°C1.088

g/cm³
[4][5][10][11][8]

Refractive Index (n20/D) 1.4010 - 1.403 [4][5][10][11]

Flash Point 80°C (176°F) - 81°C [4][8][9][10]

Solubility

Soluble in most common

organic solvents such as

dimethylformamide (DMF),

tetrahydrofuran (THF), diethyl

ether, and toluene.

Decomposes in water.

[4][5][11]

Stability

Moisture-sensitive.[4][5]

Should be stored under an

inert gas.[12]

Table 2: Chemical Identifiers
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Identifier Value Source(s)

CAS Number 2942-58-7 [1][4][6][7][8]

PubChem CID 76257 [1][6]

EC Number 220-936-5 [6]

IUPAC Name diethoxyphosphorylformonitrile [6]

SMILES CCOP(=O)(C#N)OCC [6]

InChI
InChI=1S/C5H10NO3P/c1-3-8-

10(7,5-6)9-4-2/h3-4H2,1-2H3
[6]

Reactivity and Applications in Organic Synthesis
Diethyl cyanophosphonate is a highly efficient reagent primarily used for amide bond

formation, including racemization-free peptide synthesis.[3] It is also valuable for O-, S-, and C-

acylations, making it a versatile tool in organic synthesis.[4][13] Compared to other cyanating

agents, DEPC is noted to be less toxic.[4][13]

Its utility extends to the synthesis of biologically active molecules, making it invaluable in

pharmaceutical research and development.[1] It serves as an intermediate in the production of

agrochemicals, particularly pesticides and herbicides.[1] Furthermore, DEPC is employed in the

synthesis of flame retardants and other specialty chemicals.[1] It has also been used as a

nerve agent simulant in research contexts.[5][10]

A key application of DEPC is as a condensing reagent for the synthesis of amides and

peptides.[5] It facilitates the reaction between a carboxylic acid and an amine under mild and

nearly neutral conditions.[14]

Experimental Protocols
3.1. Amidation of 4-Biphenylacetic Acid with Benzylamine

This protocol provides a practical example of using diethyl cyanophosphonate as a

condensing agent in amide synthesis.
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Materials:

4-Biphenylacetic acid

Benzylamine

Diethyl cyanophosphonate (DEPC)

Triethylamine (TEA)

N,N-Dimethylformamide (DMF)

Water

Toluene

Isopropyl alcohol (IPA)

Procedure:

A 4-necked round-bottom flask equipped with a magnetic stir bar is charged with 4-

biphenylacetic acid (9.0 mmol, 1.0 equivalent), benzylamine (10.0 mmol, 1.1 equivalents),

and DMF (46 mL) under a nitrogen atmosphere.

Triethylamine (12.0 mmol, 1.3 equivalents) is added to the mixture at room temperature.

The flask is cooled to 5°C in an ice bath.

Diethyl cyanophosphonate (11.0 mmol, 1.2 equivalents) is added dropwise to the cooled

mixture, maintaining the temperature at 5°C.

The reaction mixture is then stirred at room temperature for 19 hours.

Upon completion, the mixture is poured into water (200 mL).

The resulting precipitate is collected by filtration and washed with water (50 mL).

The crude product is dried under reduced pressure.
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Purification is achieved by recrystallization from a toluene:IPA (1:1) mixture to yield the final

product.

Monitoring the Reaction: The reaction progress can be monitored by Thin Layer

Chromatography (TLC) using a mobile phase of dichloromethane:methanol (50:1). The Rf

value for the product is 0.61.

Work-up and Waste Disposal: All operations should be conducted in a fume hood. The

aqueous filtrate (wastewater) should be adjusted to pH 10 with a 1 mol/L NaOH solution. This

basic solution is then treated with an aqueous solution of sodium hypochlorite to decompose

any residual cyanide. Complete decomposition should be confirmed using cyanide test paper

before disposal.[4]

Visualizations
Diagram 1: General Workflow for Amide Synthesis using DEPC
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General Workflow for DEPC-mediated Amide Synthesis

Combine Carboxylic Acid,
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Caption: A flowchart illustrating the key steps in a typical amide synthesis reaction using

diethyl cyanophosphonate as a coupling agent.

Diagram 2: Logical Relationship in DEPC-Mediated Peptide Coupling

Mechanism of DEPC in Peptide Bond Formation
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Intermediate Activation

Products

R-COOH
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Nucleophilic Attack
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Release

Click to download full resolution via product page

Caption: A diagram showing the role of diethyl cyanophosphonate in activating a carboxylic

acid to facilitate nucleophilic attack by an amine, leading to the formation of an amide bond.

Spectral Data
Access to spectral data is crucial for the characterization of diethyl cyanophosphonate. The

following databases provide spectral information:
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Mass Spectrometry (MS): The NIST WebBook and PubChem provide mass spectral data

(electron ionization).[5][8]

Infrared (IR) Spectroscopy: IR spectra are available on ChemicalBook and PubChem.[6][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra are available from sources such as PubChem and

ChemicalBook.[6][8]

³¹P NMR data, which is particularly important for phosphorus-containing compounds, can

be found in specialized chemical databases.

Safety and Handling
Diethyl cyanophosphonate is a toxic and corrosive substance that requires careful handling.

[4][5] It is also moisture-sensitive.[4][5]

Handling: Must be handled in a well-ventilated fume hood.[4][5] Appropriate personal

protective equipment (PPE), including gloves, eye protection, and protective clothing, should

be worn.[4] Avoid contact with skin and eyes, and prevent inhalation of vapors.[4]

Storage: Store in a refrigerator at 2-8°C under an inert atmosphere (e.g., nitrogen) to

maintain stability.[4][5][10] Keep the container tightly closed.[9]

Hazards: It is classified as highly toxic by ingestion, inhalation, and skin absorption.[6] It

causes severe skin burns and eye damage.[9] In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice.[4] It is a combustible liquid.[9]

This guide is intended for informational purposes for qualified professionals. Always consult the

relevant Safety Data Sheet (SDS) before handling diethyl cyanophosphonate and follow all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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